3-(Aminomethyl)-3-(o-tolyl)cyclobutan-1-ol
Description
3-(Aminomethyl)-3-(o-tolyl)cyclobutan-1-ol is a cyclobutane-derived compound featuring an aminomethyl group and an ortho-methyl-substituted phenyl (o-tolyl) group on the cyclobutane ring. Cyclobutane fragments are increasingly explored in fragment-based drug design (FBDD) due to their conformational rigidity and ability to mimic bioactive conformations of larger molecules .
Properties
Molecular Formula |
C12H17NO |
|---|---|
Molecular Weight |
191.27 g/mol |
IUPAC Name |
3-(aminomethyl)-3-(2-methylphenyl)cyclobutan-1-ol |
InChI |
InChI=1S/C12H17NO/c1-9-4-2-3-5-11(9)12(8-13)6-10(14)7-12/h2-5,10,14H,6-8,13H2,1H3 |
InChI Key |
GTGJLMUMQQKQMH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1C2(CC(C2)O)CN |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues with Varying Aromatic Substituents
3-(Aminomethyl)-3-(m-tolyl)cyclobutan-1-ol (CAS 1494978-05-0)
- Key Difference : The phenyl ring substituent is meta-methyl (m-tolyl) instead of ortho-methyl.
3-(Aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol (CAS 1482040-16-3)
Cyclobutane Derivatives with Modified Functional Groups
trans-3-(Methylamino)cyclobutan-1-ol (CAS 1033710-19-8)
- Key Difference: Replaces the aminomethyl group with a methylamino (secondary amine) and lacks the o-tolyl group.
- Impact: The secondary amine reduces basicity (pKa ~9–10 vs.
cis-3-((Cyclopropylmethyl)amino)-3-propylcyclobutan-1-ol (VUF25592)
Compounds with Heterocyclic or Aliphatic Modifications
1-[3-(Aminomethyl)oxolan-3-yl]-2-methylcyclobutan-1-ol (CAS 1878546-10-1)
- Key Difference : Contains an oxolane (tetrahydrofuran) ring fused to the cyclobutane.
Table 1: Key Properties of 3-(Aminomethyl)-3-(o-tolyl)cyclobutan-1-ol and Analogues
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